Cas no 28393-42-2 (Cephalosporin P1)
Cephalosporin P1 structure
Product Name:Cephalosporin P1
CAS No:28393-42-2
MF:C33H50O8
MW:574.745311260223
CID:915075
Update Time:2024-02-29
Cephalosporin P1 Chemical and Physical Properties
Names and Identifiers
-
- CEPHALOSPORINP1
- (3a,4a,6a,7b,8a,9b,13a,14b,16b,17Z)-6,16-Bis(acetyloxy)-3,7-dihydroxy-29-nordammara-17(20),24-dien-21-oic Acid
- Cephalosporin P1
- Cephalosporin P
- 2U8E6JLQ1J
- Acremonic acid
- Cephalosporin P1 [MI]
-
- Inchi: 1S/C33H50O8/c1-17(2)10-9-11-21(30(38)39)26-22-12-13-25-31(6)15-14-23(36)18(3)27(31)28(41-20(5)35)29(37)33(25,8)32(22,7)16-24(26)40-19(4)34/h10,18,22-25,27-29,36-37H,9,11-16H2,1-8H3,(H,38,39)/b26-21-/t18-,22+,23-,24+,25+,27-,28-,29+,31-,32+,33-/m1/s1
- InChI Key: YJJWILCYIMMPAS-VALXSNPUSA-N
- SMILES: O[C@H]1[C@@H]([C@H]2[C@H](C)[C@@H](CC[C@]2(C)[C@@H]2CC[C@H]3/C(=C(/C(=O)O)\CC/C=C(\C)/C)/[C@H](C[C@]3(C)[C@]21C)OC(C)=O)O)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1140
- Topological Polar Surface Area: 130
Experimental Properties
- Melting Point: 147°
- Specific Rotation: D20 +28° (c = 2.7 in chloroform)
Cephalosporin P1 Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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